Cas no 876708-58-6 (3-(5-[(DIMETHYLAMINO)METHYL]-1H-TETRAZOL-1-YL)BENZOIC ACID)

• Product Name: 3-(5-[(DIMETHYLAMINO)METHYL]-1H-TETRAZOL-1-YL)BENZOIC ACID
• CAS No: 876708-58-6
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• MDL: MFCD07643160
• CID: 3030948
• PubChem ID: 6483773
• Update Time: 2025-07-20

3-(5-[(DIMETHYLAMINO)METHYL]-1H-TETRAZOL-1-YL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(5-[(DIMETHYLAMINO)METHYL]-1H-TETRAZOL-1-YL)BENZOIC ACID
• 3-(5-dimethylaminomethyl-tetrazol-1-yl)-benzoic acid, AldrichCPR
• 3-{5-[(dimethylamino)methyl]-1H-tetrazol-1-yl}benzoic acid
• 876708-58-6
• CS-0330730
• 3-(5-Dimethylaminomethyl-tetrazol-1-yl)-benzoic acid
• 3-[5-[(dimethylamino)methyl]tetrazol-1-yl]benzoic acid
• 3-{5-[(Dimethylamino)methyl]-1H-tetraazol-1-yl}benzoic acid hydrochloride
• 3-{5-[(DIMETHYLAMINO)METHYL]-1H-1,2,3,4-TETRAZOL-1-YL}BENZOIC ACID
• STK524076
• 3-{5-[(dimethylamino)methyl]-1,2,3,4-tetrazol-1-yl}benzoic acid
• 3-(5-((Dimethylamino)methyl)-1H-tetrazol-1-yl)benzoic acid
• AKOS000300922

• MDL： MFCD07643160
• Inchi： 1S/C11H13N5O2/c1-15(2)7-10-12-13-14-16(10)9-5-3-4-8(6-9)11(17)18/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： VQOWHMJEMIYRHO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C(CN(C)C)=NN=N1)=O

Computed Properties

• Exact Mass: 247.10692467Da
• Monoisotopic Mass: 247.10692467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 84.1Ų

3-(5-[(DIMETHYLAMINO)METHYL]-1H-TETRAZOL-1-YL)BENZOIC ACID Security Information

• HazardClass：IRRITANT

Additional information on 3-(5-[(DIMETHYLAMINO)METHYL]-1H-TETRAZOL-1-YL)BENZOIC ACID

Introduction to 3-(5-[(Dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic Acid (CAS No. 876708-58-6)

3-(5-[(Dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic acid, identified by its CAS number 876708-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of a benzoic acid moiety linked to a tetrazole ring substituted with a dimethylamino methyl group, positions it as a promising candidate for further investigation in medicinal chemistry.

The< strong> benzoic acid component of this compound contributes to its acidic properties, making it suitable for various biochemical interactions. Additionally, the< strong> tetrazole ring is a heterocyclic structure that has been extensively studied for its pharmacological effects. Tetrazoles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a< strong> dimethylamino methyl group into the tetrazole ring enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents based on tetrazole derivatives due to their unique chemical properties and biological efficacy. Several studies have highlighted the potential of these compounds in targeting various diseases, particularly cancer and inflammatory disorders. For instance, research has demonstrated that tetrazole-based molecules can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. The< strong> 3-(5-[(dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic acid structure combines these beneficial attributes with the stability and reactivity provided by the benzoic acid moiety.

The pharmaceutical industry has been actively exploring the use of benzoic acid derivatives as intermediates in drug synthesis. Benzoic acid is well-known for its role in the production of aspirin and other nonsteroidal anti-inflammatory drugs (NSAIDs). Its derivatives often exhibit enhanced pharmacological properties, making them valuable in developing new medications. The specific modification of benzoic acid with a tetrazole ring in< strong> 3-(5-[(dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic acid introduces additional functional groups that can interact with biological targets in novel ways.

Recent advancements in computational chemistry and molecular modeling have facilitated the design and optimization of tetrazole-based compounds like< strong> 3-(5-[(dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic acid. These tools allow researchers to predict the binding affinity and metabolic stability of potential drug candidates before conducting expensive experimental trials. Such computational approaches have significantly accelerated the drug discovery process and have led to the identification of several promising candidates for further development.

The synthesis of< strong> 3-(5-[(dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tetrazole ring typically involves cycloaddition reactions between dienes and azides, while the attachment of the dimethylamino methyl group requires nucleophilic substitution or other functional group transformations. The benzoic acid moiety is usually incorporated through esterification or carboxylation reactions. The synthetic route must be optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The biological activity of< strong> 3-(5-[(dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic acid has been evaluated in various preclinical studies. These studies have shown that the compound exhibits significant inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. For example, preliminary data suggest that this compound may inhibit COX enzymes, which are implicated in inflammation and pain management. Additionally, its ability to interact with specific protein targets could make it useful in treating neurological disorders.

The potential therapeutic applications of< strong> 3-(5-[(dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic acid extend beyond anti-inflammatory and anticancer therapies. Researchers are exploring its use in managing infectious diseases and metabolic disorders due to its broad-spectrum biological activity. The compound's ability to modulate multiple signaling pathways makes it a versatile tool for drug development. Further studies are needed to fully elucidate its mechanism of action and to identify any potential side effects or toxicity issues.

In conclusion, 3-(5-[(dimethylamino)methyl]-1H-tetrazol-1-yl)benzoic acid (CAS No. 876708-58-6) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a benzoic acid moiety and a tetrazole ring substituted with a dimethylamino methyl group makes it an attractive candidate for developing new therapeutic agents. Ongoing research efforts are focused on optimizing its synthesis, evaluating its biological activity, and exploring its clinical applications. As our understanding of molecular interactions continues to grow, compounds like< strong> 3-(5-[(dimethylamino)methyl]-1H-tetrazol-1-y]benzoi c aci d are expected to play a crucial role in addressing some of the most challenging medical conditions.